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Compound of Interest

Compound Name: Isodihydrofutoquinol B

Cat. No.: B15595963 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the biological activity of Isodihydrofutoquinol
B and other compounds isolated from Piper kadsura. While direct cross-validation data for

Isodihydrofutoquinol B across multiple cell lines is limited, this document compiles available

information and presents data from structurally related lignans and other constituents of Piper

kadsura to offer a broader perspective on their potential therapeutic activities.

Isodihydrofutoquinol B: A Neuroprotective Lignan
Isodihydrofutoquinol B is a lignan isolated from the stems of Piper kadsura (Choisy) Ohwi.[1]

Currently, its characterized activity is primarily focused on its neuroprotective effects.

Experimental Data: Neuroprotective Activity
Compound Cell Line Assay

Activity Metric
(EC50)

Reference

Isodihydrofutoqui

nol B
PC12

Aβ25-35-induced

cell damage
3.06-29.3 μM [1]

Experimental Protocol: Neuroprotective Assay in PC12 Cells
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The neuroprotective effect of Isodihydrofutoquinol B was assessed using a PC12 cell line, a

common model for neuronal studies. The cells were induced with amyloid-beta peptide 25-35

(Aβ25-35), a key factor in the pathology of Alzheimer's disease, to trigger cell damage. The

efficacy of Isodihydrofutoquinol B in protecting the cells from this damage was quantified by

determining its EC50 value, which represents the concentration at which 50% of the maximal

protective effect is observed.

Comparative Analysis with Other Compounds from
Piper kadsura
To provide a broader context for the potential activities of Isodihydrofutoquinol B, this section

details the cytotoxic and anti-inflammatory effects of other compounds also isolated from Piper

kadsura.

Cytotoxic Activity of Piper kadsura Constituents
Several compounds from Piper kadsura have been evaluated for their cytotoxic activity against

various human tumor cell lines.[2][3]
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Compound Cell Line Cell Type
Activity Metric
(IC50 in μM)

Reference

Kadsuketanone

A
A549 Lung Carcinoma >30 [2][3]

SK-OV-3 Ovarian Cancer >30 [2][3]

SK-MEL-2 Skin Melanoma >30 [2][3]

HCT15 Colon Cancer 25.4 ± 1.3 [2][3]

Compound 4 A549 Lung Carcinoma 8.9 ± 0.5 [2][3]

SK-OV-3 Ovarian Cancer 12.5 ± 0.8 [2][3]

SK-MEL-2 Skin Melanoma 9.8 ± 0.6 [2][3]

HCT15 Colon Cancer 15.7 ± 1.1 [2][3]

Compound 6 A549 Lung Carcinoma 6.5 ± 0.4 [2][3]

SK-OV-3 Ovarian Cancer 7.2 ± 0.5 [2][3]

SK-MEL-2 Skin Melanoma 5.9 ± 0.3 [2][3]

HCT15 Colon Cancer 8.1 ± 0.7 [2][3]

Compound 11 A549 Lung Carcinoma 18.9 ± 1.2 [2][3]

SK-OV-3 Ovarian Cancer 22.4 ± 1.5 [2][3]

SK-MEL-2 Skin Melanoma 17.6 ± 1.0 [2][3]

HCT15 Colon Cancer 20.3 ± 1.4 [2][3]

Compound 12 A549 Lung Carcinoma 2.3 ± 0.2 [2][3]

SK-OV-3 Ovarian Cancer 3.1 ± 0.3 [2][3]

SK-MEL-2 Skin Melanoma 2.8 ± 0.2 [2][3]

HCT15 Colon Cancer 3.5 ± 0.4 [2][3]

Compound 13 A549 Lung Carcinoma 28.7 ± 1.8 [2][3]

SK-OV-3 Ovarian Cancer >30 [2][3]
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SK-MEL-2 Skin Melanoma 26.9 ± 1.6 [2][3]

HCT15 Colon Cancer >30 [2][3]

Compound 14 A549 Lung Carcinoma 4.2 ± 0.3 [2][3]

SK-OV-3 Ovarian Cancer 5.5 ± 0.4 [2][3]

SK-MEL-2 Skin Melanoma 4.8 ± 0.3 [2][3]

HCT15 Colon Cancer 6.1 ± 0.5 [2][3]

Experimental Protocol: Cytotoxicity Assay

The cytotoxic activities of the isolated compounds were evaluated using the sulforhodamine B

(SRB) assay. Human tumor cell lines (A549, SK-OV-3, SK-MEL-2, and HCT15) were treated

with various concentrations of the compounds. The IC50 value, the concentration that inhibits

cell growth by 50%, was then determined.

Anti-inflammatory Activity of Piper kadsura Constituents
The anti-inflammatory potential of compounds from Piper kadsura was investigated by

measuring their ability to inhibit nitric oxide (NO) and prostaglandin E2 (PGE2) production in

lipopolysaccharide (LPS)-activated BV-2 microglial cells.[2][3]
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Compound Assay
Activity Metric
(IC50 in μM)

Reference

Kadsuketanone A
NO production in BV-2

cells
12.3 ± 0.7 [2][3]

PGE2 production in

BV-2 cells
15.8 ± 0.9 [2][3]

Compound 6
NO production in BV-2

cells
8.7 ± 0.5 [2][3]

PGE2 production in

BV-2 cells
10.2 ± 0.6 [2][3]

Compound 11
NO production in BV-2

cells
22.1 ± 1.4 [2][3]

PGE2 production in

BV-2 cells
25.6 ± 1.7 [2][3]

Compound 12
NO production in BV-2

cells
5.4 ± 0.3 [2][3]

PGE2 production in

BV-2 cells
7.9 ± 0.5 [2][3]

Compound 13
NO production in BV-2

cells
18.5 ± 1.1 [2][3]

PGE2 production in

BV-2 cells
21.3 ± 1.3 [2][3]

Compound 14
NO production in BV-2

cells
9.8 ± 0.6 [2][3]

PGE2 production in

BV-2 cells
11.5 ± 0.7 [2][3]

Experimental Protocol: Anti-inflammatory Assay
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BV-2 microglial cells were stimulated with LPS to induce an inflammatory response,

characterized by the production of NO and PGE2. The cells were co-treated with the test

compounds, and the levels of NO and PGE2 in the culture medium were measured. The IC50

values represent the concentration of the compound that inhibits the production of these

inflammatory mediators by 50%.

Potential Signaling Pathways
Lignans and isoquinoline alkaloids, classes to which Isodihydrofutoquinol B and other Piper

kadsura compounds belong, are known to exert their biological effects through various

signaling pathways. The neuroprotective and anti-inflammatory activities often involve the

modulation of pathways such as NF-κB and MAPK.[4][5]
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Potential Signaling Pathway for Anti-inflammatory Activity
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Experimental Workflow for Cytotoxicity Assay

Seed Cancer Cell Lines
(A549, SK-OV-3, SK-MEL-2, HCT15)

Treat with varying concentrations of
Isodihydrofutoquinol B analogs

Incubate for 48 hours

Perform Sulforhodamine B (SRB) Assay

Measure Absorbance and
Calculate IC50 values
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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